1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide

• IUPAC Name: 1-(furan-3-carbonyl)-N-[4-(3-methoxyphenyl)phenyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C23H22N2O4/c1-28-20-5-2-4-17(14-20)16-7-9-19(10-8-16)24-22(26)21-6-3-12-25(21)23(27)18-11-13-29-15-18/h2,4-5,7-11,13-15,21H,3,6,12H2,1H3,(H,24,26)
• InChI Key: IVEHJJNYZXXQDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)NC(=O)C3CCCN3C(=O)C4=COC=C4
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide, also known as FMP, is a compound that has shown potential in scientific research. It is a proline derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in depth.

Mechanism of Action

1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide's mechanism of action involves the inhibition of various enzymes and signaling pathways, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These enzymes and pathways are involved in inflammation and cancer progression, making 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide a potential therapeutic agent for these diseases.
Biochemical and Physiological Effects
1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and improving cognitive function. Additionally, 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide's advantages for lab experiments include its high yield and purity, as well as its potential as a therapeutic agent for various diseases. However, 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide's limitations include its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

For 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide research include further studies on its mechanism of action and potential therapeutic applications, as well as optimization of its synthesis and formulation for improved bioavailability and efficacy. Additionally, 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide's potential as a tool for studying various biological processes, such as inflammation and cancer progression, should be explored.

Synthesis Methods

1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide can be synthesized through various methods, including the reaction of 3-methoxy-4-biphenylcarboxylic acid with furoyl chloride, followed by coupling with proline. Another method involves the reaction of furoyl chloride with N-(3'-methoxy-4-biphenylyl)proline methyl ester, followed by deprotection to yield 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide. These methods have been optimized for high yield and purity, making 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide a readily available compound for scientific research.

Scientific Research Applications

1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, 1-(3-furoyl)-N-(3'-methoxy-4-biphenylyl)prolinamide has been studied for its neuroprotective effects, as it can prevent neuronal damage and improve cognitive function in animal models of Alzheimer's disease.